Cas no 1227465-66-8 (5-Cyclopropyl-1,3,4-oxadiazol-2-ol)

• Product Name: 5-Cyclopropyl-1,3,4-oxadiazol-2-ol
• CAS No: 1227465-66-8
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD16556135
• CID: 1078834
• PubChem ID: 19876365
• Update Time: 2025-05-24

5-Cyclopropyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1,3,4-oxadiazol-2-ol
• NS-01033
• AKOS005174345
• AKOS013491121
• SCHEMBL9532882
• DB-155356
• 1227465-66-8
• 5-cyclopropyl-1,3,4-oxadiazol-2-ol(SALTDATA: FREE)
• 5-cyclopropyl-2,3-dihydro-1,3,4-oxadiazol-2-one
• ALBB-014342
• CS-0271435
• AT18809
• EN300-247392
• 5-Cyclopropyl-1,3,4-oxadiazol-2(3H)-one
• MFCD16556135
• 5-cyclopropyl-3H-1,3,4-oxadiazol-2-one
• DTXSID70600894
• 1,3,4-oxadiazol-2-ol, 5-cyclopropyl-
• MFCD19666528

• MDL： MFCD16556135
• Inchi： 1S/C5H6N2O2/c8-5-7-6-4(9-5)3-1-2-3/h3H,1-2H2,(H,7,8)
• InChI Key： XQEHJYQOJAPJSG-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1CC1)=O

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7Ų

5-Cyclopropyl-1,3,4-oxadiazol-2-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 5-Cyclopropyl-1,3,4-oxadiazol-2-ol

5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol: A Comprehensive Overview

The compound with CAS No. 1227465-66-8, known as 5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The presence of a cyclopropyl group at the 5-position introduces unique electronic and steric properties, making it a valuable compound for various applications.

Oxadiazoles are well-known for their versatility in organic synthesis and their ability to act as building blocks for more complex molecules. The 1,3,4-Oxadiazole ring system is particularly interesting due to its aromaticity and reactivity. The cyclopropyl substituent at the 5-position adds another layer of complexity to this molecule, enhancing its potential for use in drug design and material science.

Recent studies have highlighted the importance of 5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing new drugs targeting various diseases. For instance, investigations into its antimicrobial properties have shown promising results, suggesting its potential use in combating drug-resistant bacterial strains.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The oxadiazole ring system is known to exhibit semiconductor-like behavior under certain conditions, making it a candidate for use in organic electronics. The incorporation of the cyclopropyl group further modulates these properties, offering new possibilities in the design of advanced materials.

The synthesis of 5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol involves a multi-step process that typically begins with the preparation of the oxadiazole core. Various methods have been reported in the literature, including condensation reactions and cyclization techniques. The choice of synthetic route depends on the availability of starting materials and the desired yield.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions. This approach has been shown to significantly reduce reaction times while maintaining high yields. Such innovations highlight the ongoing efforts to optimize synthetic pathways for complex molecules like 5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol.

From a structural standpoint, the molecule's aromaticity plays a crucial role in its stability and reactivity. The oxadiazole ring system is aromatic due to resonance stabilization involving both oxygen and nitrogen atoms. This aromaticity contributes to the molecule's ability to participate in various chemical transformations.

Furthermore, the cyclopropyl group introduces strain into the molecule due to its three-membered ring structure. This strain can be harnessed in synthetic chemistry to induce specific reactivity patterns or to facilitate certain types of bond formations.

In terms of applications beyond medicine and materials science, 5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol has also been explored for its potential in catalysis. Its ability to act as a ligand or a catalyst support makes it a valuable tool in asymmetric synthesis and other catalytic processes.

The growing interest in this compound is evident from the increasing number of research articles published on its properties and applications. Collaborative efforts between chemists and biologists have further expanded our understanding of its potential uses.

In conclusion, 5-Cyclopropyl-1,3,4-Oxadiazol-2-Ol (CAS No. 1227465-66-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working at the forefront of organic chemistry and pharmacology.